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Compound of Interest

Compound Name:
Ethyl[2-

(methylsulfanyl)ethyl]amine

Cat. No.: B12088929

Get Quote

CAS No: 19815-27-1 | Formula: C₅H₁₃NS | MW: 119.23 g/mol

Part 1: Executive Summary & Chemical Identity
Ethyl[2-(methylsulfanyl)ethyl]amine is a bifunctional building block featuring a secondary

amine and a thioether (sulfide) moiety. In drug development, it serves as a critical intermediate

for introducing ethyl-amino-ethyl-thio side chains, often seen in H2-receptor antagonists, kinase

inhibitors, and radioprotective agents.

Operational Criticality: Due to the scarcity of specific physical data for this exact CAS number in

public literature, this guide utilizes Structural Read-Across Methodology (SRAM). We derive

safety boundaries from its primary amine parent, 2-(Methylthio)ethylamine (CAS 18542-42-2),

and its N-methyl analog. Treat this compound as a Corrosive Flammable Liquid with high odor

potency.

Chemical Structure & Identity
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Parameter Detail

IUPAC Name N-Ethyl-2-(methylsulfanyl)ethanamine

Synonyms
N-Ethyl-2-(methylthio)ethylamine; 2-

Ethylaminoethyl methyl sulfide

CAS Number 19815-27-1

Molecular Structure CH3-S-CH2-CH2-NH-CH2-CH3

Functional Groups
Secondary Amine (Nucleophile/Base), Thioether

(Oxidation prone)

Part 2: Hazard Identification & Toxicology (GHS)
Core Directive: Do not underestimate the "Stench" hazard. Thioethers possess low olfactory

thresholds (ppb range). Inadequate containment will result in facility-wide contamination and

potential evacuation alarms.

GHS Classification (Derived)
Based on homologous series analysis (Primary Amine -> Secondary Amine), the following

classifications are assigned for risk management:
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Hazard Class Category Hazard Statement Code

Flammable Liquids Cat 3
Flammable liquid and

vapor.[1]
H226

Skin Corrosion Cat 1B

Causes severe skin

burns and eye

damage.[2][3]

H314

Eye Damage Cat 1
Causes serious eye

damage.[1][2][3][4][5]
H318

Acute Toxicity Cat 4
Harmful if swallowed.

[2][5]
H302

Sensitization -
Stench (Not a GHS

category, but critical).
-

Toxicology Mechanism
Corrosivity: The secondary amine function (pKa ~10-11) creates a highly alkaline local

environment upon contact with moisture in tissues, leading to saponification of lipids and

liquefactive necrosis.

Metabolic Activation: Thioethers can be metabolized via S-oxidation to sulfoxides and

sulfones. While often less toxic, the metabolic burden on Flavin-containing Monooxygenases

(FMOs) should be considered in ADME studies.

Part 3: Physical Properties & Stability
Note: Values marked with ()* are predicted based on the primary amine analog (BP 148°C) and

N-methyl analog.*
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Property Value (Est.) Operational Implication

Physical State Liquid
Easy to dispense, but splash

risk.

Color Colorless to Pale Yellow
Darkening indicates oxidation

(S-oxide formation).

Boiling Point 160°C - 170°C
Moderate volatility; vacuum

distillation recommended.

Flash Point 45°C - 55°C
Flammable. Ground all

glassware.

Density 0.92 - 0.96 g/mL*
Lighter than water; floats

during aqueous workup.

Solubility
Miscible in organics; Soluble in

water

High water solubility

complicates extraction; use

salting-out.

Part 4: Operational Safety Protocols
Engineering Controls & Ventilation
The "Double-Barrier" Rule: Due to the thioether stench and amine corrosivity, standard fume

hood use is insufficient if the sash is frequently adjusted.

Primary Barrier: All transfers must occur inside a fume hood with a face velocity >100 fpm.

Secondary Barrier: Reaction vessels must be vented through a bleach scrubber (sodium

hypochlorite solution) to oxidize escaping sulfide vapors before they hit the hood exhaust.

Personal Protective Equipment (PPE) Matrix
Eyes: Chemical Splash Goggles + Face Shield (if pouring >100mL). Standard safety glasses

are insufficient for corrosive liquids.

Hands:
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Splash Contact: Nitrile (0.11 mm).

Prolonged Contact: Silver Shield® or Viton® laminate gloves. Thioethers can permeate

thin nitrile.

Respiratory: If working outside a hood (Emergency only), use a Full-Face Respirator with

ABEK (Organic/Inorganic/Acid/Ammonia) cartridges.

Emergency Response Logic
The following diagram outlines the decision logic for spill response, prioritizing containment of

the "Stench" aspect to prevent facility panic.

Spill Detected

Assess Volume & Location

Small (<50 mL) 
 inside Hood

Large (>50 mL) 
 or Outside Hood

1. Absorb with Vermiculite
2. Treat with 10% Bleach (Oxidation)

3. Double Bag

1. Evacuate Lab
2. Seal Doors (Stench Containment)

3. Call HazMat

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for Ethyl[2-(methylsulfanyl)ethyl]amine spill response. Note the

critical step of oxidation (Bleach) to neutralize odor.
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Part 5: Synthesis & Handling Workflow
Storage & Stability

Oxidation Risk: The sulfur atom is prone to oxidation to sulfoxide (S=O) upon air exposure.

Carbonate Formation: The amine will absorb CO₂ from the air to form

carbamates/carbonates.

Protocol: Store under Argon or Nitrogen atmosphere. Refrigerate (2-8°C) to minimize

volatility and degradation.

Reaction Setup (Best Practices)
When using this reagent in nucleophilic substitution or amide coupling:

Acid Scavenging: As a secondary amine, it acts as a base. If used as a nucleophile, add a

non-nucleophilic base (e.g., DIPEA) if HCl is generated.

Quenching: Never quench reaction mixtures directly into acidic water without cooling; the

exotherm can vaporize the unreacted amine, releasing a stench cloud.

Handling Lifecycle Diagram

Receipt & Log
(Verify CAS: 19815-27-1)

Storage
(Inert Gas, 4°C, Dark)

 QC Check Dispensing
(Fume Hood + Bleach Trap)

 Argon Purge
 Reseal

Synthesis
(Closed System)

Waste Disposal
(Segregated: Basic/Organic)

 Quench

Click to download full resolution via product page

Figure 2: Safe handling lifecycle from receipt to disposal, emphasizing inert storage and

segregated waste streams.

Part 6: Disposal Considerations
Do not pour down the drain.

Chemical Identity: Classify as "Flammable, Corrosive, Organic Base."
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Neutralization: For small residues, treat with dilute hydrogen peroxide or bleach to oxidize

the sulfide (eliminating odor) before adding to the organic waste container.

Segregation: Keep separate from oxidizers (nitric acid) in the waste stream to prevent

uncontrolled exotherms, despite the oxidation step mentioned above (controlled vs

uncontrolled).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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